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Abstract
5-Epicanadensene is a complex diterpenoid natural product isolated from the branches of the

Sumatran yew (Taxus sumatrana). Its intricate stereochemistry is a critical aspect of its

molecular architecture and potential biological activity. This document provides a concise

overview of the available information regarding the stereochemical features of 5-
Epicanadensene, intended for an audience with a strong background in organic chemistry and

natural product synthesis. Due to the limited publicly available primary literature on this specific

compound, this guide focuses on the foundational knowledge derived from its classification and

the general principles of stereochemical determination.

Introduction to 5-Epicanadensene
5-Epicanadensene is classified as a diterpenoid, a class of organic compounds composed of

four isoprene units, typically containing 20 carbon atoms. However, the reported molecular

formula for 5-Epicanadensene is C30H42O12, suggesting a more complex structure, likely a

taxane diterpenoid ester, which is common for compounds isolated from Taxus species[1]. The

name "5-Epicanadensene" implies a stereochemical relationship to a parent compound,

"canadensene," with an inverted configuration at the C-5 position. While "canadensene" itself is

not a widely recognized systematic name, it may refer to a trivial name for a known

sesquiterpene of the aristolane class, such as aristolochene, which possesses a distinct

stereochemical framework[2].
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Structural and Stereochemical Data
Currently, detailed experimental data from techniques such as single-crystal X-ray diffraction or

comprehensive 2D NMR analysis for 5-Epicanadensene are not readily available in the public

domain. The primary source identifying this compound appears to be a study on the diterpenoid

constituents of Taxus sumatrana[1]. Without access to this primary data, a definitive

assignment of the absolute and relative stereochemistry of all chiral centers in 5-
Epicanadensene cannot be independently verified and presented in this guide.

Table 1: Physicochemical and Identification Data for 5-Epicanadensene

Property Value Reference

CAS Number 220384-17-8 [3]

Molecular Formula C30H42O12 [3][4]

Source Organism Taxus sumatrana [1][3][4]

Compound Type Diterpenoid [3]

Methodologies for Stereochemical Elucidation
The determination of the complex stereochemistry of natural products like 5-Epicanadensene
typically relies on a combination of spectroscopic and synthetic methods. The logical workflow

for such an elucidation is outlined below.

General Experimental Workflow
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Isolation and Purification

Structure Elucidation

Stereochemical Confirmation

Extraction from Taxus sumatrana

Chromatographic Separation
(e.g., HPLC, Column Chromatography)

Isolation of Pure 5-Epicanadensene

Mass Spectrometry (MS)
(Determine Molecular Formula)

Provides C30H42O12

NMR Spectroscopy
(1H, 13C, COSY, HSQC, HMBC, NOESY)

Determines Connectivity
and Relative Stereochemistry

Single-Crystal X-ray Diffraction
(Definitive 3D Structure)

Determines Absolute
and Relative Stereochemistry

Circular Dichroism (CD)
(Chiroptical Properties)

Correlates with
Chiroptical Data

Enantioselective Total Synthesis

Provides Target Structure Provides Target Structure

Chemical Derivatization

Confirms Stereochemical Assignments

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomers
(Same Molecular Formula)

Constitutional Isomers
(Different Connectivity)

Stereoisomers
(Same Connectivity, Different 3D Arrangement)

Enantiomers
(Non-superimposable Mirror Images)

Diastereomers
(Not Mirror Images)

Epimers
(Differ at one of several stereocenters)

Cis-Trans Isomers
(Geometric Isomers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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